Cas no 1999855-02-5 (2-chloro-1-(4-(2-fluoroethyl)piperazin-1-yl)propan-1-one)

• Product Name: 2-chloro-1-(4-(2-fluoroethyl)piperazin-1-yl)propan-1-one
• CAS No: 1999855-02-5
• MF: C₉H₁₆ClFN₂O
• MW: 222.687544822693
• CID: 5720580
• PubChem ID: 121201942
• Update Time: 2025-06-10

2-chloro-1-(4-(2-fluoroethyl)piperazin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-[4-(2-fluoroethyl)piperazin-1-yl]propan-1-one
• AKOS026710112
• 1999855-02-5
• starbld0022139
• 2-chloro-1-(4-(2-fluoroethyl)piperazin-1-yl)propan-1-one
• F1907-5731
• 1-Propanone, 2-chloro-1-[4-(2-fluoroethyl)-1-piperazinyl]-

• Inchi： 1S/C9H16ClFN2O/c1-8(10)9(14)13-6-4-12(3-2-11)5-7-13/h8H,2-7H2,1H3
• InChI Key： WGAUIIOVTKJALH-UHFFFAOYSA-N
• SMILES： C(N1CCN(CCF)CC1)(=O)C(Cl)C

Computed Properties

• Exact Mass: 222.0935190g/mol
• Monoisotopic Mass: 222.0935190g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• Density: 1.165±0.06 g/cm3(Predicted)
• Boiling Point: 320.6±42.0 °C(Predicted)
• pka: 5.84±0.10(Predicted)

Additional information on 2-chloro-1-(4-(2-fluoroethyl)piperazin-1-yl)propan-1-one

Introduction to 2-Chloro-1-(4-(2-Fluoroethyl)piperazin-1-yl)propan-1-one (CAS No. 1999855-02-5)

2-Chloro-1-(4-(2-fluoroethyl)piperazin-1-yl)propan-1-one, also known by its CAS number 1999855-02-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chloro-substituted propanone moiety and a piperazine ring with a fluoroethyl substituent. These structural elements contribute to its potential biological activities and make it a valuable candidate for various therapeutic applications.

The synthesis of 2-chloro-1-(4-(2-fluoroethyl)piperazin-1-yl)propan-1-one involves several well-documented chemical reactions, including the coupling of a chloroacetone derivative with a fluoroethyl-substituted piperazine. The resulting compound exhibits high purity and stability, making it suitable for both laboratory research and preclinical studies. Recent advancements in synthetic methodologies have further optimized the production process, enhancing the yield and reducing the cost of large-scale synthesis.

In terms of its biological activity, 2-chloro-1-(4-(2-fluoroethyl)piperazin-1-yl)propan-1-one has shown promising results in various in vitro and in vivo assays. Studies have demonstrated its potential as a modulator of specific neurotransmitter systems, particularly those involving serotonin and dopamine. This makes it a potential candidate for the treatment of neurological disorders such as depression, anxiety, and schizophrenia. Additionally, its ability to cross the blood-brain barrier efficiently enhances its therapeutic potential.

The pharmacokinetic properties of 2-chloro-1-(4-(2-fluoroethyl)piperazin-1-yl)propan-1-one have been extensively studied. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its oral bioavailability is high, and it exhibits a long half-life, which may reduce the frequency of dosing in clinical settings. These properties are crucial for ensuring that the compound can be effectively utilized in drug development pipelines.

Clinical trials involving 2-chloro-1-(4-(2-fluoroethyl)piperazin-1-yl)propan-1-one are currently underway to evaluate its safety and efficacy in human subjects. Preliminary data from phase I trials have shown that the compound is well-tolerated at various dose levels, with minimal adverse effects reported. These findings are encouraging and support further investigation into its therapeutic potential.

Beyond its primary applications in neuropharmacology, 2-chloro-1-(4-(2-fluoroethyl)piperazin-1-yl)propan-1-one has also been explored for its potential anti-inflammatory properties. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This suggests that it may have broader therapeutic applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The structural flexibility of 2-chloro-1-(4-(2-fluoroethyl)piperazin-1-yl)propan-1-one also allows for the synthesis of various derivatives with modified biological activities. Researchers are actively investigating these derivatives to identify compounds with enhanced potency or selectivity for specific targets. This approach may lead to the development of more effective treatments for a range of medical conditions.

In conclusion, 2-chloro-1-(4-(2-fluoroethyl)piperazin-1-yl)propan-1-one (CAS No. 1999855-02-5) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, favorable pharmacokinetic properties, and broad spectrum of biological activities make it an attractive candidate for further development. Ongoing research and clinical trials will continue to elucidate its therapeutic potential and pave the way for new treatments in various medical fields.